3-(Mercaptomethyl)-3-methyloxetane
Overview
Description
A semisynthetic cephamycin antibiotic with a broad spectrum of activity against both gram-positive and gram-negative microorganisms. It has a high rate of efficacy in many types of infection and to date no severe side effects have been noted.
Scientific Research Applications
Polymer Synthesis
3-(Mercaptomethyl)-3-methyloxetane and related oxetane-derived monomers are used in polymer synthesis. For example, Lin Ye and colleagues synthesized homopolymers and copolymers from oxetane-derived monomers, demonstrating their potential as polymer electrolytes for lithium batteries (Ye et al., 2012). Similarly, T. Biedroń and others reported the cationic ring-opening polymerization of 3-ethyl-3-hydroxymethyloxetane in an ionic liquid, leading to branched polyethers (Biedroń et al., 2004).
Catalysis
The compound is also employed in catalytic processes. Wang and Espenson described the use of a compound related to this compound in catalyzing the transfer of an oxygen atom from pyridine N-oxides to triphenylphosphine (Wang & Espenson, 2000).
Odor Control
Additionally, derivatives of this compound have been studied in odor control applications. Shiying Yang and colleagues used peroxymonosulfate in a wet scrubbing process for the removal of odors, which is relevant to the chemical's properties (Yang et al., 2016).
Protective Layers
Furthermore, the synthesis of protective layers on materials is another application area. F. Zucchi and team studied the formation of a protective layer of 3-mercapto-propyl-trimethoxy-silane on copper, which can be related to the chemical properties of this compound (Zucchi et al., 2007).
Aroma Biosynthesis
The chemical is also notable in the biosynthesis of aroma compounds. Thorben Nawrath and colleagues explored the biosynthesis of the aroma volatile 2-Methyltetrahydrothiophen-3-one in the bacterium Chitinophaga Fx7914, which is linked to the chemical's properties (Nawrath et al., 2010).
Properties
IUPAC Name |
(3-methyloxetan-3-yl)methanethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10OS/c1-5(4-7)2-6-3-5/h7H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQSWOIFLUZSYDX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC1)CS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
118.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,7-Dichloro-2-methylthiazolo[5,4-d]pyrimidine](/img/structure/B1596346.png)
